Cas no 126-11-4 (2-(Hydroxymethyl)-2-nitro- 1,3-propanediol)

2-(Hydroxymethyl)-2-nitro- 1,3-propanediol Properties

Names and Identifiers

• 2-(Hydroxymethyl)-2-nitropropane-1,3-diol
• nitromethylidynetrimethanol
• 2-(Hydroxymethyl)-2-nitro-1,3-propanediol
• Trihydroxymethylnitromethane
• Tris(hydroxymethyl)nitromethane
• 2-Hydroxymethyl-2-Nitro-1,3-Propanediol (Tris(hydroxymethyl)nitromethane )
• tris(Hydroxymethyl)nitromethane (Tris Nitro)
• 2-Hydroxymethyl-2-nitro-1,3-propanediol
• 2-HYDROXYMETHYL-2-NITRO-PROPANE-1,3-DIOL
• Trimethylolnitromethane
• Tris(hydroxymethyl)nitromethan
• tris(Hydroxymethyl)nitromethane (Tris N
• AKOS 374
• trisnitro
• cimcoolwafers
• Trishydroxymethyl
• SPECTRIS(TM) NITRO
• nitro-isobutylglycero
• Nitroisobutylglycerol
• Trimethylonitromethane
• Tris Nitro
• Cimcool wafers
• 2-(Hydroxymethyl)-2-nitro- 1,3-propanediol
• +Expand

• MDL： MFCD00007395
• InChIKey： OLQJQHSAWMFDJE-UHFFFAOYSA-N
• Inchi： 1S/C4H9NO5/c6-1-4(2-7,3-8)5(9)10/h6-8H,1-3H2
• SMILES： C(C(CO)(CO)[N+](=O)[O-])O
• BRN： 1768985

Computed Properties

• Exact Mass: 151.04800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 151.048072
• Heavy Atom Count: 10
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 107

Experimental Properties

• LogP: -1.49800
• PSA: 106.51000
• Merck: 9753
• Refractive Index: 1.4183 (estimate)
• Water Partition Coefficient: It is soluble in water.
• Boiling Point: 273.1°C (rough estimate)
• Melting Point: 214°C(lit.)
• Flash Point: 209.3 °C
• FEMA: 2160
• Solubility: H2O: soluble220g/100ml at 20°C
• Color/Form: White crystals
• Solubility: Soluble in alcohol, slightly soluble in benzene and other hydrocarbons
• Density: 1.5652 (rough estimate)

2-(Hydroxymethyl)-2-nitro- 1,3-propanediol Security Information

• Symbol: GHS07
• RTECS：TY7350000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：4.10

2-(Hydroxymethyl)-2-nitro- 1,3-propanediol Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether